Cas no 1805185-77-6 (4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1805185-77-6
• MF: C₇H₃ClF₂N₂O₃S
• MW: 268.625126123428
• CID: 4876047
• Update Time: 2025-05-23

4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H3ClF2N2O3S/c8-16(14,15)5-3(2-11)1-4(6(9)10)12-7(5)13/h1,6H,(H,12,13)
• InChI Key： JNLZRZCKSCXLEC-UHFFFAOYSA-N
• SMILES： ClS(C1C(NC(C(F)F)=CC=1C#N)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 550
• XLogP3: 0.5
• Topological Polar Surface Area: 95.4

Additional information on 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride

4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride

The compound 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1805185-77-6) is a highly specialized organic chemical with a complex structure that combines multiple functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a cyano group at position 4, a difluoromethyl group at position 6, a hydroxyl group at position 2, and a sulfonyl chloride group at position 3. These substituents contribute to the compound's reactivity, stability, and versatility in chemical reactions.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel bioactive compounds. The presence of the cyano group (C≡N) in this molecule is particularly significant as it can act as an electron-withdrawing group, influencing the electronic properties of the pyridine ring. This feature makes the compound potentially useful in designing molecules with specific electronic characteristics required for certain applications. For instance, cyano-substituted pyridines have been explored as intermediates in the synthesis of heterocyclic compounds with anti-inflammatory and anticancer activities.

The difluoromethyl group (CF₂H) attached to the pyridine ring introduces additional fluorine atoms, which are known to enhance the lipophilicity and bioavailability of molecules. Fluorinated compounds are increasingly sought after in drug discovery due to their ability to improve pharmacokinetic profiles. The hydroxyl group (OH) at position 2 adds hydrophilic properties to the molecule, which can be advantageous in polar solvents or biological systems where hydrogen bonding is critical. Furthermore, the sulfonyl chloride group (SO₂Cl) is a highly reactive functional group that can undergo nucleophilic substitution reactions, making it a valuable building block for synthesizing sulfonamides or other sulfonated derivatives.

Recent research has focused on optimizing the synthesis of 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride to improve yield and purity. One notable approach involves a multi-step synthesis starting from a substituted pyridine precursor. The introduction of the cyano and difluoromethyl groups is typically achieved through electrophilic substitution reactions under controlled conditions. The hydroxylation step is often carried out using oxidizing agents or enzymatic methods to ensure regioselectivity. Finally, the sulfonylation step involves reacting the hydroxypyridine intermediate with an appropriate sulfonyl chloride source in the presence of a base.

The compound's reactivity has been explored in various contexts. For example, its sulfonyl chloride group has been utilized in peptide coupling reactions to form stable sulfonamides, which are important intermediates in drug design. Additionally, its fluorinated substituent has been studied for its role in enhancing molecular stability under physiological conditions. Recent computational studies have also revealed that this compound exhibits potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role as a lead compound for drug development.

In terms of applications, 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride holds promise in several areas. In agriculture, it could serve as an intermediate for developing new classes of pesticides or herbicides due to its unique structural features and reactivity. In medicine, its ability to form bioactive derivatives makes it a candidate for designing drugs targeting specific diseases such as cancer or inflammatory disorders. Moreover, its fluorinated nature could make it useful in imaging agents or contrast media due to fluorine's role in magnetic resonance imaging (MRI) techniques.

Despite its potential applications, further research is needed to fully understand its biological effects and safety profile. Ongoing studies are investigating its toxicity profile and pharmacokinetics to assess its suitability as a therapeutic agent or agricultural chemical. Additionally, efforts are being made to explore its scalability for industrial production while maintaining high purity standards.

In conclusion, 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride represents a versatile and innovative chemical entity with diverse functional groups that offer opportunities for advancing various scientific fields. Its synthesis and properties continue to be subjects of intense research interest due to their potential impact on drug discovery and materials science.